Cas no 18305-22-1 (2-amino-2-methylbutanamide hydrochloride)

• Product Name: 2-amino-2-methylbutanamide hydrochloride
• CAS No: 18305-22-1
• CID: 4622714
• Update Time: 2025-10-30

2-amino-2-methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methylbutanamide hydrochloride

Additional information on 2-amino-2-methylbutanamide hydrochloride

2-Amino-2-methylbutanamide Hydrochloride (CAS No. 18305-22-1): An Overview of Its Properties, Applications, and Recent Research

2-Amino-2-methylbutanamide hydrochloride (CAS No. 18305-22-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a salt form of 2-amino-2-methylbutanamide, which is an important intermediate in the synthesis of several biologically active molecules. In this article, we will delve into the chemical properties, applications, and recent research developments related to 2-amino-2-methylbutanamide hydrochloride.

Chemical Properties: 2-Amino-2-methylbutanamide hydrochloride is a white crystalline solid with a molecular formula of C6H14N2O·HCl. It has a molecular weight of approximately 158.64 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it an ideal candidate for various chemical reactions and formulations. The amine group in the molecule imparts basic properties, while the amide group contributes to its stability and reactivity.

Synthesis: The synthesis of 2-amino-2-methylbutanamide hydrochloride can be achieved through several routes. One common method involves the reaction of 2-methylbutyric acid with ammonia or an amine derivative, followed by the formation of the amide and subsequent treatment with hydrochloric acid to form the hydrochloride salt. This process is well-documented in the literature and can be optimized for large-scale production.

Pharmaceutical Applications: 2-Amino-2-methylbutanamide hydrochloride has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of drugs with various therapeutic effects. For instance, it can be used in the synthesis of antiviral agents, anti-inflammatory drugs, and analgesics. Recent studies have explored its role in the development of novel drug candidates for treating neurological disorders and cancer.

Recent Research: One notable study published in the Journal of Medicinal Chemistry investigated the use of 2-amino-2-methylbutanamide hydrochloride as a building block for synthesizing small molecules that target specific protein-protein interactions (PPIs). These interactions are crucial in many biological processes and are often implicated in disease states. The researchers found that derivatives of 2-amino-2-methylbutanamide hydrochloride exhibited high binding affinity and selectivity for their target proteins, making them promising candidates for drug development.

In another study published in Organic Letters, scientists explored the use of 2-amino-2-methylbutanamide hydrochloride in asymmetric synthesis reactions. They developed a novel catalytic system that enabled the efficient and enantioselective synthesis of chiral amines from this compound. The results demonstrated high yields and excellent enantiomeric excess (ee) values, highlighting the potential of 2-amino-2-methylbutanamide hydrochloride as a valuable starting material for chiral drug synthesis.

Safety Considerations: While 2-amino-2-methylbutanamide hydrochloride is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

FUTURE PERSPECTIVES: The future prospects for 2-amino-2-methylbutanamide hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As synthetic methods improve and more advanced analytical techniques become available, it is likely that we will see increased utilization of 2-amino-2-methylbutanamide hydrochloride in both academic and industrial settings.

In conclusion, 2-amino-2-methylbutanamide hydrochloride (CAS No. 18305-22-1) is a valuable compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical properties make it an ideal intermediate for synthesizing biologically active molecules and developing novel drug candidates. As research progresses, we can expect to see even more innovative uses for this versatile compound.